2-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile

• IUPAC Name: 2-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C12H16N4/c1-15-6-3-7-16(9-8-15)12-11(10-13)4-2-5-14-12/h2,4-5H,3,6-9H2,1H3
• InChI Key: IKPGDAXCPQFABZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C2=C(C=CC=N2)C#N
• Molecular Formula: C12H16N4
• Molecular Weight: 216.28 g/mol

Description

2-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile (2-MPDC) is a synthetic organic molecule that has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, in the study of biochemical and physiological effects, and in the development of laboratory experiments.

Scientific Research Applications

2-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, in the study of biochemical and physiological effects, and in the development of laboratory experiments. It has also been used to study the structure and properties of organic molecules, as well as to investigate the mechanism of action of drugs.

Mechanism of Action

The mechanism of action of 2-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile is still not fully understood. It is believed to act as an agonist at the 5-HT2A receptor, which is involved in modulating serotonin levels in the brain. It is also thought to interact with other receptors, such as the GABAA receptor and the NMDA receptor, which are involved in the regulation of various neurotransmitters.
Biochemical and Physiological Effects
2-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile has been shown to produce a variety of biochemical and physiological effects. It has been shown to reduce anxiety and improve mood in animal models. It has also been shown to reduce inflammation and pain, and to act as an anti-inflammatory agent. In addition, it has been shown to modulate the activity of several neurotransmitters, including serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

The use of 2-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile in laboratory experiments has several advantages. It is relatively easy to synthesize and is inexpensive compared to other organic molecules. In addition, it can be used in a variety of experiments, including those involving drug synthesis, biochemical and physiological studies, and the development of laboratory experiments. However, there are some limitations to its use. For example, the isomerization of the two isomers can be difficult to control, and the impurities present in the reaction mixture can affect the quality of the product.

Future Directions

The potential future directions for 2-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile include further research into its mechanism of action, as well as its potential therapeutic applications. Additionally, further research could be done to investigate the effects of 2-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile on different types of cells, such as cancer cells. Furthermore, further research could be done to explore the potential of using 2-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile as a drug delivery system, as well as to investigate its potential use in the development of new drugs. Finally, it could be used in combination with other molecules to create more effective therapeutic agents.

Synthesis Methods

2-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile is synthesized through a two-step process. The first step involves the reaction of 4-methyl-1,4-diazepane and pyridine-3-carbonitrile in an aqueous solution of sodium hydroxide. This reaction produces a mixture of 2-(4-methyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile and its isomer, 1-MPDC. The second step involves the separation of the two isomers through column chromatography.